2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)-1-(1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone

• IUPAC Name: 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C21H21N3O2S2/c1-12-8-17(14(3)24(12)9-16-6-5-7-26-16)18(25)10-27-20-19-13(2)15(4)28-21(19)23-11-22-20/h5-8,11H,9-10H2,1-4H3
• InChI Key: JXQHWTUFSOXZQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CC2=CC=CO2)C)C(=O)CSC3=NC=NC4=C3C(=C(S4)C)C
• Molecular Formula: C21H21N3O2S2
• Molecular Weight: 411.5 g/mol

Description

2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)-1-(1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a useful research compound. Its molecular formula is C21H21N3O2S2 and its molecular weight is 411.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Approaches

  Research has explored synthetic methodologies for creating compounds with thieno[2,3-d]pyrimidin-4-one structures, including the reaction of different methyl-substituted thieno[2,3-d]pyrimidin-4(6H)-ones with aromatic aldehydes and furfural in the presence of NaOH, demonstrating diverse synthetic routes to achieve structurally complex heterocyclic compounds (Elmuradov et al., 2011).

• Chemical Characterization

  Studies on the chemical characterization of new diheteroaryl thienothiophene derivatives have been conducted, showcasing the potential of these compounds in various applications due to their unique structural properties (Mabkhot et al., 2011).

Potential Applications

• Anticancer and Antitumor Agents

  Novel thiophenecarbohydrazide, thienopyrazole, and thienopyrimidine derivatives have been synthesized and evaluated for their antioxidant and antitumor activities, indicating the potential therapeutic applications of these compounds in cancer treatment (Abu‐Hashem et al., 2010).

• Material Science Applications

  The synthesis and properties of some novel heterocyclic chalcone derivatives containing a thieno[2,3-d]pyrimidine-based chromophore have been explored, which could have implications for the development of new materials with specific optical properties (Ho & Yao, 2013).